Cas no 2228162-33-0 (1-(4-bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol)

1-(4-Bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol is a brominated and fluorinated thiophene derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a methoxy-substituted thiophene core with a fluoroethanol side chain, offering reactivity for further functionalization. The presence of both bromine and fluorine enhances its utility as a versatile intermediate in cross-coupling reactions and nucleophilic substitutions. The electron-rich thiophene scaffold, coupled with the polar hydroxyl group, improves solubility in organic solvents, facilitating synthetic modifications. This compound is particularly valuable in the development of bioactive molecules, where precise halogen and alkoxy substitutions are critical for modulating biological activity and pharmacokinetic properties.
1-(4-bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol structure
2228162-33-0 structure
Product Name:1-(4-bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol
CAS No:2228162-33-0
MF:C7H8BrFO2S
MW:255.104623794556
CID:6143421
PubChem ID:165643253
Update Time:2025-06-15

1-(4-bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol
    • 2228162-33-0
    • EN300-1917650
    • Inchi: 1S/C7H8BrFO2S/c1-11-7-4(8)2-6(12-7)5(10)3-9/h2,5,10H,3H2,1H3
    • InChI Key: KMMCESVSRZFFLY-UHFFFAOYSA-N
    • SMILES: BrC1=C(OC)SC(=C1)C(CF)O

Computed Properties

  • Exact Mass: 253.94124g/mol
  • Monoisotopic Mass: 253.94124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 57.7Ų

1-(4-bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol Pricemore >>

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Additional information on 1-(4-bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol

Comprehensive Overview of 1-(4-bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol (CAS No. 2228162-33-0)

The compound 1-(4-bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol (CAS No. 2228162-33-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a bromothiophene core and a fluoroethanol side chain, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antiviral agents, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 1-(4-bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol has surged due to their role in designing small-molecule therapeutics. The presence of both bromo and fluoro substituents enhances its reactivity, making it a valuable building block for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex architectures for targeted drug delivery systems, a hot topic in modern medicinal chemistry.

From an industrial perspective, the compound’s stability under various conditions makes it suitable for scalable synthesis. Its methoxy-thiophene moiety is particularly noteworthy, as thiophene derivatives are widely explored in organic electronics and photovoltaic materials. This dual applicability in both life sciences and material sciences underscores its interdisciplinary importance, resonating with the growing interest in multifunctional chemicals.

Environmental and regulatory considerations are also critical when discussing CAS No. 2228162-33-0. The compound’s synthesis and handling adhere to stringent green chemistry principles, minimizing waste and energy consumption. This aligns with the global push toward sustainable chemical manufacturing, a frequently searched topic among researchers and industry professionals. Analytical techniques like HPLC and NMR are routinely employed to ensure high purity, meeting the standards required for preclinical studies.

Another area of interest is the compound’s potential role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. Its ability to act as a linker or modifier in bioconjugation strategies has sparked innovation in degradation-based therapies. Such applications are frequently queried in academic and pharmaceutical forums, reflecting the compound’s relevance in cutting-edge research.

In summary, 1-(4-bromo-5-methoxythiophen-2-yl)-2-fluoroethan-1-ol (CAS No. 2228162-33-0) exemplifies the convergence of synthetic chemistry and applied sciences. Its multifaceted utility—from drug design to advanced materials—positions it as a compound of enduring significance. As the scientific community continues to explore its properties, this molecule is poised to contribute to breakthroughs in personalized medicine and renewable energy technologies, addressing some of the most pressing challenges of our time.

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